Cas no 1823582-75-7 (3-Quinolinecarbonitrile, 6-amino-1,2,5,6,7,8-hexahydro-2-oxo-)

• Product Name: 3-Quinolinecarbonitrile, 6-amino-1,2,5,6,7,8-hexahydro-2-oxo-
• CAS No: 1823582-75-7
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD29034503
• CID: 5182059
• PubChem ID: 91623816
• Update Time: 2025-05-25

3-Quinolinecarbonitrile, 6-amino-1,2,5,6,7,8-hexahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 6-amino-1,2,5,6,7,8-hexahydro-2-oxo-

• MDL： MFCD29034503
• Inchi： 1S/C10H11N3O/c11-5-7-3-6-4-8(12)1-2-9(6)13-10(7)14/h3,8H,1-2,4,12H2,(H,13,14)
• InChI Key： VZOZPIRBGSHNKC-UHFFFAOYSA-N
• SMILES： N1C2=C(CC(N)CC2)C=C(C#N)C1=O

Additional information on 3-Quinolinecarbonitrile, 6-amino-1,2,5,6,7,8-hexahydro-2-oxo-

3-Quinolinecarbonitrile, 6-amino-1,2,5,6,7,8-hexahydro-2-oxo

The compound 3-Quinolinecarbonitrile, specifically the derivative 6-amino-1,2,5,6,7,8-hexahydro-2-oxo, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader class of quinoline derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The CAS number 1823582-75-7 uniquely identifies this compound in chemical databases worldwide.

The structure of this compound is characterized by a quinoline ring system with a nitrile group at position 3 and an amino group at position 6. The hexahydro substitution indicates the presence of six hydrogen atoms in specific positions on the ring system. The oxo group at position 2 adds to the complexity of the molecule and contributes to its reactivity. This combination of functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of quinoline derivatives in various fields. For instance, researchers have explored the role of 3-quinolinecarbonitrile derivatives in anti-cancer drug development. The presence of the nitrile group has been shown to enhance the molecule's ability to inhibit certain enzymes associated with cancer cell proliferation. Additionally, the amino group at position 6 can be further modified to improve bioavailability and target specificity.

In terms of synthesis methods, this compound can be prepared through a variety of routes. One common approach involves the cyclization of appropriate precursors under controlled conditions. For example, a Michael addition followed by cyclization has been reported as an efficient method for synthesizing similar quinoline derivatives. The optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

The biological activity of this compound has been a subject of intense research. In vitro studies have demonstrated its potential as an antimicrobial agent due to its ability to disrupt bacterial cell membranes. Furthermore, its cytotoxicity against various cancer cell lines has been evaluated using standard assays such as MTT and flow cytometry. These studies provide valuable insights into its therapeutic potential.

Beyond its biological applications, this compound also finds use in material science. Its aromatic ring system and functional groups make it suitable for applications in organic electronics and catalysis. For instance, derivatives of quinoline have been used as ligands in metal-catalyzed reactions due to their ability to coordinate with metal ions effectively.

In conclusion, the compound 3-quinolinecarbonitrile, specifically the derivative 6-amino-1,2,5,6,7,8-hexahydro-2-oxo, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable addition to both academic research and industrial development efforts.